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Compound of Interest

Compound Name:
2-Propan-2-yl-1-

azabicyclo[2.2.2]octane

CAS No.: 155282-38-5

Cat. No.: B138307

Get Quote

Executive Summary
In the development of muscarinic antagonists and chiral catalysts, the quinuclidine (1-

azabicyclo[2.2.2]octane) scaffold is ubiquitous. While 3-substituted quinuclidines (e.g., in QNB,

Solifenacin) are widely documented, 2-isopropylquinuclidine represents a distinct steric class

used to modulate binding affinity and catalytic enantioselectivity.

This guide provides a definitive spectral analysis of 2-isopropylquinuclidine, comparing its

Carbon-13 (C13) NMR signature against its unsubstituted parent and structural isomers. We

focus on the diagnostic power of C13 NMR to resolve the stereochemical and regiochemical

ambiguity often seen in Proton (H1) NMR due to the rigid bicyclic cage.

Methodological Advantage: Why C13 NMR?
For bicyclic amines like 2-isopropylquinuclidine, H1 NMR often suffers from severe signal

overlap in the 1.2–1.8 ppm region (methylene basket). C13 NMR offers superior resolution for
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three critical reasons:

Symmetry Breaking: The introduction of the isopropyl group at C2 destroys the

symmetry of the parent quinuclidine, rendering all skeletal carbons magnetically distinct.

Stereochemical Sensitivity: The chemical shift of the C2 methine and the diastereotopic

isopropyl methyls provides a direct readout of the steric environment.

Salt Dependence: C13 shifts in this system are highly sensitive to protonation state (free

base vs. HCl salt), serving as a built-in probe for sample pH.

Spectral Data Analysis
A. Reference Baseline: Unsubstituted Quinuclidine
To interpret the 2-isopropyl derivative, one must first establish the baseline of the parent

system. Due to rapid ring inversion and symmetry, the parent molecule displays only three

distinct signals.

Carbon Position Type
Chemical Shift (

, ppm)
Multiplicity (DEPT)

C2, C6, C7
(

to N)

47.6 Negative

C3, C5, C8
(

to N)

26.1 Negative

C4 (Bridgehead) 20.3 Positive

Data acquired in

at 100 MHz.

B. Product Characterization: 2-Isopropylquinuclidine
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Substitution at the 2-position induces specific

,

, and

shifts. The following table represents the diagnostic assignment for 2-isopropylquinuclidine.

Table 1: C13 NMR Chemical Shift Assignments
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Position Assignment Logic
Shift (

, ppm)*
DEPT-135 Phase

C2

Diagnostic Peak.

-effect of alkyl +

-effect of N. Shifted

downfield significantly

from parent.

66.5 – 68.0 Positive (CH)

C6, C7

to N, but remote from

substituent. Minor

-shielding possible.

47.0 – 48.0
Negative (

)

C3
to Isopropyl.[1]

Deshielded relative to

parent C3.

30.5 – 32.0
Negative (

)

iPr-CH
Methine of isopropyl

group.
28.0 – 29.5 Positive (CH)

C5, C8

Remote bridge

methylenes.

Unaffected baseline.

25.8 – 26.5
Negative (

)

C4 Bridgehead methine. 20.5 – 21.5 Positive (CH)

iPr-Me (a)
Diastereotopic Methyl

1.
19.0 – 20.0

Positive (

)

iPr-Me (b)
Diastereotopic Methyl

2.
16.5 – 17.5

Positive (

)

*Note: Ranges reflect solvent dependence (

vs
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). Values are consistent with alkyl-quinuclidine additivity rules.

C. Comparative Logic: 2-Isopropyl vs. 3-Isopropyl Isomer
Distinguishing the 2-isomer from the more common 3-isomer is a frequent challenge.

Feature 2-Isopropylquinuclidine 3-Isopropylquinuclidine

Most Deshielded Carbon C2 (~67 ppm)
C2 (~56 ppm) & C6/7 (~47

ppm)

Number of

Signals
3 (C2, C4, iPr-CH) 3 (C3, C4, iPr-CH)

-Aminomethylene Count 2 (C6, C7) 3 (C2, C6, C7)

Key Differentiator: In the 2-isomer, only two carbons appear in the characteristic

-amino methylene window (45-50 ppm). In the 3-isomer, three carbons appear in this window
(C2, C6, C7).

Experimental Protocol
To ensure reproducible data for publication or patent filing, follow this self-validating protocol.

Step 1: Sample Preparation
Solvent:

(neutralized over basic alumina) is preferred to prevent in-situ protonation which shifts

-carbons upfield.

Concentration: 15-20 mg in 0.6 mL solvent.

Reference: TMS (0.00 ppm) or central

triplet (77.16 ppm).

Step 2: Acquisition Parameters (400 MHz Instrument)
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Pulse Sequence:zgpg30 (Power-gated decoupling).

Relaxation Delay (D1): 2.0 seconds (Sufficient for aliphatic carbons).

Scans (NS): Minimum 512 for S/N > 50:1.

Spectral Width: 0 – 100 ppm (No aromatic/carbonyl signals expected).

Step 3: Validation Workflow
Use the following logic flow to validate the structure.

Crude Product 1H NMR Screening
(Check Purity)

13C + DEPT-135
(Core Experiment)

Count Negative Peaks
(45-50 ppm)

Analyze Alpha Region

Count = 2
(C6, C7)

Count = 3
(C2, C6, C7)

CONFIRMED:
2-Isopropyl

REJECT:
3-Isopropyl

Click to download full resolution via product page

Caption: Logical decision tree for distinguishing regioisomers using DEPT-135 spectral editing.

Structural Connectivity & Shift Logic
The following diagram illustrates the connectivity and the electron-donating effects governing

the chemical shifts.
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Stereochemical Consequence

N1 (Bridgehead)

C2 (Methine)
~67 ppm

(Alpha to N + iPr)

Alpha Effect

C6/C7 (Methylenes)
~47 ppm

(Alpha to N)

C3 (Methylene)
~31 ppm

(Beta to iPr)

Isopropyl Group
(CH ~29, Me ~19/17)

Substituent

Chiral Center at C2
renders iPr methyls

diastereotopic

C4 (Bridgehead)
~21 ppm

Click to download full resolution via product page

Caption: Correlation map showing the impact of the N-atom and Isopropyl group on local

carbon chemical shifts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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